1,2,3,6,11,11b-Hexahydro-5H-indolizino[8,7-b]indole-5-one

• IUPAC Name: 1,2,3,6,11,11b-hexahydroindolizino[8,7-b]indol-5-one
• InChI: InChI=1S/C14H14N2O/c17-13-8-10-9-4-1-2-5-11(9)15-14(10)12-6-3-7-16(12)13/h1-2,4-5,12,15H,3,6-8H2
• InChI Key: SHTBAJOQBOUDKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=C(CC(=O)N2C1)C4=CC=CC=C4N3
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol

Description

“1,2,3,6,11,11b-Hexahydro-5H-indolizino[8,7-b]indole-5-one” is a unique heterocyclic system. It is a product of chemo-, regio-, and diastereoselective coupling reactions of indole with imide derivatives.

Synthesis Analysis

The synthesis of “1,2,3,6,11,11b-Hexahydro-5H-indolizino[8,7-b]indole-5-one” involves acid-induced 3-position coupling reactions of indole with cyclic imide derived lactamols followed by acid-promoted 2-position cyclizations with the corresponding aldehydes. This process results in the formation of indolizinoindolones and benzoindolizinoindolones.

Molecular Structure Analysis

The molecular structure of “1,2,3,6,11,11b-Hexahydro-5H-indolizino[8,7-b]indole-5-one” is complex and unique, contributing to its unique chemical properties.

Chemical Reactions Analysis

The chemical reactions involved in the formation of “1,2,3,6,11,11b-Hexahydro-5H-indolizino[8,7-b]indole-5-one” are complex and involve multiple steps. These include acid-induced 3-position coupling reactions of indole with cyclic imide derived lactamols, followed by acid-promoted 2-position cyclizations with the corresponding aldehydes.

Scientific Research Applications

Chemical Transformation and Structural Studies

• Chemical Reactions with N-Bromosuccinimide : Methyl 2,3,5,6,11,11b-Hexahydro-3-oxo-1H-indolizino[8,7-b]indole-5-carboxylate undergoes transformation into various esters upon treatment with N-bromosuccinimide. This includes the formation of tetrahydro, dihydro, and dehydro esters, with specific substitutions leading to bromo compounds and oxindoles (Irikawa et al., 1989).

• Crystallography and Molecular Structure Analysis : The compound's molecular structure, including the planarity and orientation of various rings, has been studied extensively through crystallography. For instance, trichotomine dimethyl ester, a derivative, displays a planar molecular skeleton with certain groups nearly perpendicular to the rest of the molecule (Iijima & Irikawa, 1996).

• Synthesis and Reactivity Studies : Various methods for synthesizing derivatives of this compound have been explored. For example, a facile synthesis of 2,3,6,11-tetrahydro-1H,5H-indolizino[8,7-b]indole-11b-carboxylic acid methyl ester was achieved, highlighting its utility as an intermediate in indole alkaloid synthesis (Fokas & Wang, 2008).

Biological and Pharmacological Research

• Study of Intestinal Motor Effects : Research has been conducted on the effects of certain derivatives on intestinal motility, revealing stimulatory or inhibitory effects in various animal models (Jacobs & Burks, 1974).

Heterocyclic Chemistry and Synthetic Applications

• Heterocyclic Derivative Synthesis : The compound has been used in the synthesis of diverse heterocyclic derivatives, showcasing its versatility in organic synthesis. Techniques like 1,3-dipolar-cycloaddition have been utilized to create analogues of biologically active alkaloids (Kádas et al., 2007).

• Construction of Complex Molecular Structures : The compound serves as a foundation for constructing complex structures such as indolizinoindolones and related heterocycles, highlighting its significance in advanced organic synthesis (Shelar & Argade, 2021).

• Fluorescence and Charge Transfer Studies : Indolizino derivatives have been investigated for their charge-transfer properties and NIR fluorescence, contributing to the understanding of their potential in optical and electronic applications (Kojima et al., 2015).